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Compound of Interest

Compound Name: Leptospermone

Cat. No.: B1674756 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Leptospermone in a laboratory setting, including

personal protective equipment (PPE), operational procedures, and disposal plans.

Due to the limited availability of a specific Safety Data Sheet (SDS) for pure Leptospermone,

the following guidance has been synthesized from available scientific literature and the SDS for

Manuka Oil, which contains Leptospermone as a significant component. This information

should be used as a starting point for a comprehensive risk assessment, and it is crucial to

consult with your institution's safety officer for specific guidance.

Physicochemical and Toxicity Data
The following tables summarize the known quantitative data for Leptospermone.
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Property Value Source

Molecular Formula C₁₅H₂₂O₄ Wikipedia

Molar Mass 266.33 g/mol Wikipedia

Appearance Yellowish, viscous oil The Good Scents Company

Boiling Point 146 °C at 10 mmHg The Good Scents Company

Flash Point
171.6 °C (340.9 °F) - closed

cup
The Good Scents Company

Solubility Soluble in alcohol The Good Scents Company

Toxicity Data Value Endpoint Species Source

LD₅₀ (Topical) 150 ng/mg
Lethal Dose,

50%

Mosquito (Aedes

aegypti)
PubMed

LD₅₀ (Tarsal

Contact)
357 ng/cm²

Lethal Dose,

50%

Mosquito (Aedes

aegypti)
PubMed

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Leptospermone.

The following PPE is recommended based on general principles of laboratory safety for

handling potentially hazardous chemicals.
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Protection Type Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Inspect gloves for any signs of

degradation or puncture before use.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection

Laboratory coat. Long pants and closed-toe

shoes are mandatory. For larger quantities or

potential for splashing, consider a chemical-

resistant apron.

Respiratory Protection

Use in a well-ventilated area. If aerosols may be

generated or if working outside of a fume hood,

a NIOSH-approved respirator with an organic

vapor cartridge may be necessary.

Operational and Disposal Plans
A clear and logical workflow is essential for the safe handling and disposal of Leptospermone.
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Safe Handling and Disposal Workflow for Leptospermone

1. Preparation and PPE
- Don appropriate PPE (gloves, safety glasses, lab coat).

- Work in a well-ventilated area or fume hood.

2. Handling and Use
- Avoid inhalation of vapors and direct contact with skin and eyes.

- Use the smallest quantity necessary for the experiment.

Proceed to handling

4. Decontamination
- Clean all contaminated surfaces with an appropriate solvent (e.g., ethanol) followed by soap and water.

- Decontaminate all equipment used.

After use

3. Spill Management
- For small spills, absorb with an inert material (e.g., vermiculite, sand).

- For large spills, evacuate the area and follow institutional emergency procedures.

After cleanup

5. Waste Disposal
- Collect all Leptospermone waste (pure compound, contaminated materials) in a designated, labeled hazardous waste container.

- Dispose of in accordance with local, state, and federal regulations.

Collect waste

6. Post-Handling
- Remove PPE and wash hands thoroughly with soap and water.

After decontamination

After waste is secured

Click to download full resolution via product page

Caption: Workflow for the safe handling of Leptospermone.

Experimental Protocols
While specific experimental protocols will vary, the following general principles should be

applied when working with Leptospermone:
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Weighing and Aliquoting: Conduct all weighing and preparation of stock solutions within a

chemical fume hood to minimize inhalation exposure.

Solution Preparation: When dissolving Leptospermone, add the solid to the solvent slowly

to avoid splashing.

Incubation and Reactions: Ensure all reaction vessels are securely capped and clearly

labeled. If heating is required, conduct the procedure in a well-ventilated area and monitor

for any signs of pressurization.

By adhering to these guidelines and fostering a culture of safety, researchers can minimize the

risks associated with handling Leptospermone and ensure a safe and productive laboratory

environment.

To cite this document: BenchChem. [Essential Safety and Handling of Leptospermone for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674756#personal-protective-equipment-for-
handling-leptospermone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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